Cas no 137741-18-5 (1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane)

• Product Name: 1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane
• CAS No: 137741-18-5
• MF: C₆H₈BrCl
• MW: 195.484720230103
• MDL: MFCD20624436
• CID: 5068274
• PubChem ID: 10397771
• Update Time: 2026-03-01

1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane
• 137741-18-5
• E84468
• BS-52361
• EN300-7594780
• EN300-37374161
• AB92149

• MDL： MFCD20624436
• Inchi： 1S/C6H8BrCl/c7-6-1-5(2-6,3-6)4-8/h1-4H2
• InChI Key： GMTGSQOHLPRTOA-UHFFFAOYSA-N
• SMILES： BrC12CC(CCl)(C1)C2

Computed Properties

• Exact Mass: 193.94979g/mol
• Monoisotopic Mass: 193.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane

Introduction to 1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane (CAS No. 137741-18-5)

1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane, identified by the Chemical Abstracts Service Number (CAS No.) 137741-18-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This bicyclic molecule, featuring a bromo and chloromethyl substituent, has garnered attention due to its versatile reactivity and potential applications in drug development and material science.

The structural framework of bicyclo[1.1.1]pentane provides a unique three-dimensional scaffold that influences the compound's electronic and steric properties. The presence of both bromine and chloromethyl groups makes it a valuable intermediate for constructing more complex molecules, particularly in the synthesis of heterocyclic compounds and functionalized alkanes.

In recent years, the pharmaceutical industry has shown increasing interest in bicyclo[1.1.1]pentane derivatives due to their potential as bioactive scaffolds. Studies have demonstrated that modifications at the bromo and chloromethyl positions can lead to compounds with enhanced binding affinity to biological targets, making them promising candidates for further medicinal chemistry exploration.

One of the most compelling aspects of 1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane is its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups, expanding the compound's applicability in constructing pharmacophores for drug discovery. The bromine atom, in particular, serves as an excellent handle for palladium-catalyzed transformations, enabling the formation of carbon-carbon bonds with high efficiency.

Recent advances in synthetic methodologies have further highlighted the importance of bicyclo[1.1.1]pentane derivatives. For instance, transition-metal-catalyzed cyclizations have been employed to generate complex cyclic structures from simpler precursors, including 1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane. These techniques have opened new avenues for the synthesis of natural product analogs and novel therapeutic agents.

The compound's reactivity also extends to nucleophilic substitution reactions, where the chloromethyl group can be displaced by various nucleophiles to introduce different functional groups. This flexibility is particularly useful in designing molecules with tailored properties for biological assays or material applications.

In material science, bicyclo[1.1.1]pentane derivatives have been explored for their potential use in polymer chemistry and supramolecular assemblies. The rigid bicyclic core provides structural stability, while the substituents allow for functionalization that can influence material properties such as solubility, thermal stability, and mechanical strength.

Current research is also focusing on the environmental and computational aspects of synthesizing 1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane and its derivatives. Green chemistry principles are being applied to develop more sustainable synthetic routes, reducing waste and energy consumption without compromising yield or purity.

The computational modeling of these compounds has revealed insights into their reactivity patterns and interaction with biological targets. Advanced computational methods, such as density functional theory (DFT) and molecular dynamics simulations, are being used to predict how modifications at the bromo and chloromethyl positions will affect the compound's behavior in biological systems.

Overall, 1-Bromo-3-(chloromethyl)bicyclo[1.1.1]pentane (CAS No. 137741-18-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable building block for future discoveries in pharmaceuticals, materials science, and organic synthesis.